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Compound of Interest

Compound Name: D-2-Aminohexanoic acid-d9

Cat. No.: B15554911 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for D-2-Aminohexanoic
acid-d9 (also known as D-Norleucine-d9), a deuterated form of the amino acid D-norleucine.

While specific safety data for the deuterated compound is limited, this document extrapolates

from the well-established safety profile of its non-deuterated counterparts, D-Norleucine, L-

Norleucine, and DL-Norleucine. The primary difference in the deuterated form is the isotopic

labeling, which is not expected to significantly alter the chemical's fundamental hazardous

properties.

Hazard Identification and Classification
D-2-Aminohexanoic acid-d9 is generally not classified as a hazardous substance.[1]

However, some suppliers indicate that it may cause skin, eye, and respiratory irritation.[2][3] It

is crucial to handle this compound with appropriate laboratory precautions.

GHS Hazard Classification Summary:
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Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[3]

Serious Eye Damage/Eye

Irritation
Category 1 / 2A

H318: Causes serious eye

damage / H319: Causes

serious eye irritation[3]

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation[3]

Note: This classification is based on aggregated data for norleucine and may not be universally

applied.[3][4] Many suppliers report that the chemical does not meet GHS hazard criteria.[1][4]

Physical and Chemical Properties
Understanding the physical and chemical properties of D-2-Aminohexanoic acid-d9 is

essential for safe handling and storage.

Property Value

Molecular Formula C₆H₄D₉NO₂[5]

Molecular Weight 140.22 g/mol [5]

Appearance
White or off-white solid, powder, or flakes[2][6]

[7]

Odor Odorless[6][7]

Melting Point > 300 °C / 572 °F[6][7]

Solubility Insoluble in water[6]

Stability Stable under normal conditions[2][6][7]

Safe Handling and Personal Protective Equipment
(PPE)
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Adherence to standard laboratory safety protocols is paramount when working with D-2-
Aminohexanoic acid-d9.

Engineering Controls
Work in a well-ventilated area.[2][8]

Use a chemical fume hood if there is a risk of generating dust or aerosols.[9]

Ensure that eyewash stations and safety showers are readily accessible.[9][10]

Personal Protective Equipment (PPE)
The following diagram illustrates the recommended PPE for handling D-2-Aminohexanoic
acid-d9.
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Caption: Recommended Personal Protective Equipment for handling D-2-Aminohexanoic
acid-d9.

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[6]

[7]

Skin Protection: Wear chemical-impermeable gloves and a lab coat to prevent skin contact.

[6][8]

Respiratory Protection: Under normal use, respiratory protection is not required.[6] If dust is

generated, use a particle filter respirator.[6]

General Hygiene Practices
Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in the laboratory.

Remove contaminated clothing and wash it before reuse.[2]

First Aid Measures
In case of exposure, follow these first aid protocols.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[2]

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and plenty of water for

at least 15 minutes. Seek medical attention if

irritation occurs.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2][8]

Spill and Disposal Procedures
Proper management of spills and waste is crucial for laboratory safety and environmental

protection.

Spill Response
The following workflow outlines the steps for responding to a spill of D-2-Aminohexanoic acid-
d9.
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Spill Occurs

Evacuate Immediate Area

Ensure Adequate Ventilation

Wear Appropriate PPE

Contain the Spill

Collect Spilled Material
(Sweep up solid)

Place in a Suitable, Closed Container for Disposal

Clean the Spill Area

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: General workflow for responding to a solid chemical spill.
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Minor Spills: For small spills, sweep up the solid material, taking care to avoid generating

dust.[2] Place the material into a suitable, closed container for disposal.[2]

Major Spills: For larger spills, evacuate the area and prevent entry. Follow the same

procedure as for minor spills, ensuring appropriate respiratory protection is worn.

Waste Disposal
Dispose of waste material in accordance with local, state, and federal regulations.[8]

Do not allow the chemical to enter drains or waterways.[8]

Storage and Stability
Proper storage is necessary to maintain the integrity of D-2-Aminohexanoic acid-d9.

Condition Recommendation

Storage Temperature Store in a cool, dry place.[2][7]

Container Keep in a tightly closed container.[2][7]

Ventilation Store in a well-ventilated area.[2][7]

Incompatible Materials Strong oxidizing agents.[2][6][7]

Stability

The compound is stable under normal storage

conditions.[2][6][7] Hazardous polymerization

will not occur.[6]

Toxicological Information
The toxicological properties of D-2-Aminohexanoic acid-d9 have not been fully investigated.

[2] The information provided is based on its non-deuterated analogs.

Acute Toxicity: No data is available for the deuterated compound.

Carcinogenicity: Not listed as a carcinogen by ACGIH, IARC, NTP, or CA Prop 65.[2]

Mutagenicity and Teratogenicity: No information available.[10]
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Given the lack of specific toxicological data, it is prudent to handle D-2-Aminohexanoic acid-
d9 as a potentially hazardous substance and minimize exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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